Cas no 2229573-31-1 (2-(2-amino-1,3-oxazol-5-yl)-4-nitrophenol)

• Product Name: 2-(2-amino-1,3-oxazol-5-yl)-4-nitrophenol
• CAS No: 2229573-31-1
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 6276978
• PubChem ID: 165615375
• Update Time: 2025-06-13

2-(2-amino-1,3-oxazol-5-yl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1,3-oxazol-5-yl)-4-nitrophenol
• 2229573-31-1
• EN300-1824422

• Inchi： 1S/C9H7N3O4/c10-9-11-4-8(16-9)6-3-5(12(14)15)1-2-7(6)13/h1-4,13H,(H2,10,11)
• InChI Key： KXEOVLDEZIAJPQ-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C(=CC=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 221.04365571g/mol
• Monoisotopic Mass: 221.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 118Ų

Additional information on 2-(2-amino-1,3-oxazol-5-yl)-4-nitrophenol

Comprehensive Overview of 2-(2-amino-1,3-oxazol-5-yl)-4-nitrophenol (CAS No. 2229573-31-1)

2-(2-amino-1,3-oxazol-5-yl)-4-nitrophenol is a specialized organic compound with significant potential in pharmaceutical and materials science research. Its unique molecular structure, featuring an oxazole ring and a nitrophenol group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and antimicrobial activity. The CAS No. 2229573-31-1 serves as a critical identifier for this compound in global chemical databases.

In recent years, the demand for heterocyclic compounds like 2-(2-amino-1,3-oxazol-5-yl)-4-nitrophenol has surged, driven by advancements in medicinal chemistry. This compound's oxazole moiety is known for its role in enhancing molecular stability and bioavailability, making it a hotspot for researchers exploring new therapeutic agents. Online searches for "oxazole derivatives in drug design" or "nitrophenol applications in pharmaceuticals" reflect growing interest in this niche.

The synthesis of 2-(2-amino-1,3-oxazol-5-yl)-4-nitrophenol involves multi-step organic reactions, often starting from 5-membered heterocycles. Its nitrophenol group contributes to its distinct spectroscopic properties, which are crucial for analytical characterization using techniques like NMR and HPLC. Laboratories focusing on small molecule development frequently inquire about its purity standards and synthetic protocols, underscoring its relevance in high-value research.

Beyond pharmaceuticals, this compound has garnered attention in material science for its potential in designing functional polymers and organic electronics. Its conjugated system and electron-withdrawing nitro group make it a candidate for optoelectronic materials. Queries such as "nitrophenol-based conductive materials" or "oxazole in OLEDs" highlight cross-disciplinary applications. Researchers are also investigating its role in catalysis and sensor development.

From a commercial perspective, CAS No. 2229573-31-1 is listed in specialty chemical catalogs with strict quality control specifications. Suppliers emphasize its use under GMP conditions for research purposes. The compound's stability data and storage recommendations (e.g., inert atmosphere, low temperature) are frequently searched topics, indicating practical concerns among end-users. Regulatory compliance for research-grade chemicals is another associated discussion point.

Innovative studies are exploring 2-(2-amino-1,3-oxazol-5-yl)-4-nitrophenol in green chemistry applications, aligning with trends toward sustainable synthesis. Modified derivatives of this compound show promise in biodegradable materials, resonating with searches for "eco-friendly heterocycles." Computational chemistry approaches, including molecular docking studies, further expand its theoretical exploration.

In summary, 2-(2-amino-1,3-oxazol-5-yl)-4-nitrophenol represents a versatile building block bridging medicinal chemistry and advanced materials. Its CAS No. 2229573-31-1 ensures traceability in scientific literature, while ongoing research continues to uncover novel applications. The compound's alignment with trending topics like targeted drug delivery and smart materials ensures its enduring relevance in scientific discourse.